BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of 1-
Methyl-4-(4-nitrophenyl)piperazine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest
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Compound Name:

nitrophenyl)piperazine

Cat. No.: B098782

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyl-4-(4-nitrophenyl)piperazine is a chemical compound of interest in medicinal
chemistry and drug discovery. It serves as a versatile intermediate in the synthesis of various
biologically active molecules.[1][2] An understanding of its physical properties is crucial for its
effective handling, characterization, and application in research and development. This guide
provides a concise overview of the key physical characteristics of 1-Methyl-4-(4-
nitrophenyl)piperazine, supported by available data and general experimental considerations.

Physical and Chemical Properties

The physical properties of 1-Methyl-4-(4-nitrophenyl)piperazine have been reported across
various chemical data sources. A summary of these properties is presented in the table below.
It is important to note that some values are predicted based on computational models and may
vary slightly from experimentally determined values.
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Property Value Source

Molecular Formula C11H15N302 PubChem|[3]

Molecular Weight 221.26 g/mol PubChem([3], ChemicalBook[4]
Appearance Orange Solid ChemicalBook[4]

Melting Point 109-111 °C ChemicalBook][5]

105-107 °C ChemicalBook[4]

Boiling Point (Predicted) 369.5+37.0 °C ChemicalBook][5]

Density (Predicted) 1.198 + 0.06 g/cm3 ChemicalBook][5]

pKa (Predicted) 7.41+0.42 ChemicalBook][5]

Room Temperature, Sealed in )
Storage Temperature N ChemicalBook[5]
Dry Conditions

Experimental Protocols

While specific, detailed experimental protocols for the determination of the physical properties
of 1-Methyl-4-(4-nitrophenyl)piperazine are not extensively documented in the readily
available literature, standard laboratory procedures are typically employed.

Synthesis of 1-Methyl-4-(4-nitrophenyl)piperazine
A common method for the synthesis of 1-Methyl-4-(4-nitrophenyl)piperazine involves the
reaction of 1-methylpiperazine with 1-fluoro-4-nitrobenzene.[6]

General Procedure:

A general procedure for a similar synthesis involves dissolving the starting materials in a
suitable solvent, such as Dimethylformamide (DMF), in the presence of a base like potassium
carbonate (K2COs). The reaction mixture is stirred at room temperature for a period of time to
allow the reaction to proceed to completion.

Reaction Work-up:
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Following the reaction, the mixture is typically poured into cold water to precipitate the product.
The resulting solid is then collected by filtration and dried.[4]

Determination of Melting Point

The melting point of a solid compound is a key indicator of its purity and is determined using a
melting point apparatus.

General Procedure:

A small, dry sample of the crystalline compound is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it
is completely liquid are recorded as the melting point range.

Spectroscopic Characterization

Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS) are essential for confirming the chemical structure of the synthesized
compound.

¢ H NMR (Proton NMR): Provides information about the number and types of hydrogen atoms
in the molecule. For 1-Methyl-4-(4-nitrophenyl)piperazine, characteristic peaks would be
observed for the aromatic protons, the piperazine ring protons, and the methyl group
protons.[4]

e 13C NMR (Carbon-13 NMR): Provides information about the carbon skeleton of the molecule.

[4]

e Mass Spectrometry (MS): Determines the molecular weight of the compound. The ESI/MS
(Electrospray lonization Mass Spectrometry) for the protonated molecule [M+H]* has been
calculated as 222.1 and found to be 221.4.[4]

Visualization of Synthesis Workflow
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The following diagram illustrates a generalized workflow for the synthesis and purification of 1-
Methyl-4-(4-nitrophenyl)piperazine.
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Caption: Generalized workflow for the synthesis of 1-Methyl-4-(4-nitrophenyl)piperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 1-METHYL-4-(4-NITROPHENYL)PIPERAZINE | 16155-03-6 [chemicalbook.com]

3. 1-Methyl-4-(4-nitrophenyl)piperazine | C11H15N302 | CID 2825198 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. 1-METHYL-4-(4-NITROPHENYL)PIPERAZINE synthesis - chemicalbook
[chemicalbook.com]

5. 1I-METHYL-4-(4-NITROPHENYL)PIPERAZINE CAS#: 16155-03-6 [m.chemicalbook.com]

6. prepchem.com [prepchem.com]

To cite this document: BenchChem. [Technical Guide: Physical Properties of 1-Methyl-4-(4-
nitrophenyl)piperazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098782#1-methyl-4-4-nitrophenyl-piperazine-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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